2,6-Bis((2-ethylhexyl)oxy)anthracene-9,10-dione

• CAS No.: 332083-42-8
• Molecular Formula: C30H40O4
• Molecular Weight: 464.6 g/mol
• IUPAC Name: 2,6-bis(2-ethylhexoxy)anthracene-9,10-dione
• InChI: InChI=1S/C30H40O4/c1-5-9-11-21(7-3)19-33-23-13-15-25-27(17-23)29(31)26-16-14-24(18-28(26)30(25)32)34-20-22(8-4)12-10-6-2/h13-18,21-22H,5-12,19-20H2,1-4H3
• InChI Key: QGEXFGIPDGFMTD-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)COC1=CC2=C(C=C1)C(=O)C3=C(C2=O)C=CC(=C3)OCC(CC)CCCC

Description

2,6-Bis((2-ethylhexyl)oxy)anthracene-9,10-dione is a useful research compound. Its molecular formula is C30H40O4 and its molecular weight is 464.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2,6-Dihydroxyanthraquinone (100.0 g, 0.42 mol) and 2-ethylhexyl bromide (165.0 g, 0.86 mol) were dissolved in 1 L of DMF. To this solution was added anhydrous K2CO3 (120.0 g, 0.87 mol). The reaction was heated at 90° C. overnight. Most of DMF was removed and 500 mL of water was added. The reaction was extracted with ether (3×400 mL), washed with brine (1×200 mL), and dried over MgSO4. Solvent was removed and the crude product was recrystallized from methanol to give yellow powdery product 125.2 g (65% yield). 1H NMR (CDCl3) δ(ppm): 0.92-0.98 (m, 12H, CH3), 1.34-1.54 (m, 16H), 1.75-1.81 (m, 2H, CH(CH3)), 4.02 (d, J=5.5 Hz, 4H, OCH2), 7.19 (d, J=8.4 Hz, 2H), 7.70 (s, 2H), 8.19 (d, J=8.5 Hz, 2H); 13C NMR (CDCl3): 11.12, 14.06, 23.04, 23.88, 29.08, 30.51, 39.34, 71.34, 110.64, 120.84, 127.00, 129.62, 135.88, 164.29, 182.27. M.p. 49-51° C.; FD-MS: m/z 464 (M+).

Synthesis routes and methods II

Procedure details

Into a 500 ml flask, 10 g (42 mmole) of 2,6-dihydroxyanthraquinone, 16.5 g (86 mmole) of 2-ethylhexyl bromide, 12 g (87 mmole) of anhydrous potassium carbonate and 200 ml of dimethylformamide (DMF) were placed, and the resultant mixture was heated at 90° C. under stirring for one night. After the reaction was completed, DMF was removed by distillation, and 50 ml of water was added. The reaction solution was treated by extraction with diethyl ether, washed with a saturated aqueous solution of sodium chloride and dried with magnesium sulfate. After the concentration under a reduced pressure, the obtained crude product was recrystallized from methanol, and 12.5 g of the quinone compound of the object compound was obtained (the yield: 65%; a yellow powder).